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Cat. No.: B1674534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Moxalactam is a synthetic oxa-β-lactam antibiotic with a broad spectrum of activity against a

wide range of Gram-positive and Gram-negative bacteria, including many anaerobic

organisms.[1][2] Its mechanism of action involves the inhibition of bacterial cell wall synthesis

by targeting and inactivating penicillin-binding proteins (PBPs), which are essential enzymes for

the synthesis of peptidoglycan.[3] A key advantage of Moxalactam is its stability in the

presence of many β-lactamase enzymes, which are a common cause of bacterial resistance to

other β-lactam antibiotics. This stability allows for its effective use in the selective cultivation of

specific bacteria from mixed microbial populations.

These application notes provide detailed protocols and supporting data for the use of

Moxalactam in selective bacterial culture media, particularly for the isolation of Listeria

monocytogenes.

Mechanism of Action
Moxalactam's bactericidal activity stems from its ability to disrupt the integrity of the bacterial

cell wall. It achieves this by covalently binding to the active site of penicillin-binding proteins

(PBPs), which are membrane-associated enzymes responsible for the final steps of

peptidoglycan biosynthesis. Peptidoglycan is a critical structural component of the bacterial cell

wall, providing mechanical strength and protection against osmotic lysis. By inhibiting PBP
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function, Moxalactam prevents the cross-linking of peptidoglycan chains, leading to a

weakened cell wall and subsequent cell death.
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Medium Preparation

Supplement Addition

Final Steps

Rehydrate Agar Base

Autoclave at 121°C

Cool to 45-50°C

Aseptically Add
Moxalactam

Equilibrate Moxalactam

Mix Thoroughly

Pour Plates

Store at 2-8°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1674534?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674534?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/6218576/
https://pubmed.ncbi.nlm.nih.gov/6218576/
https://pubmed.ncbi.nlm.nih.gov/6354685/
https://pubmed.ncbi.nlm.nih.gov/6354685/
https://pubmed.ncbi.nlm.nih.gov/2256036/
https://www.benchchem.com/product/b1674534#using-moxalactam-in-selective-bacterial-culture-media
https://www.benchchem.com/product/b1674534#using-moxalactam-in-selective-bacterial-culture-media
https://www.benchchem.com/product/b1674534#using-moxalactam-in-selective-bacterial-culture-media
https://www.benchchem.com/product/b1674534#using-moxalactam-in-selective-bacterial-culture-media
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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